Cas no 53533-54-3 (1-Chloro-7-methoxyisoquinoline)

1-Chloro-7-methoxyisoquinoline is a versatile heterocyclic compound primarily used as an intermediate in organic synthesis and pharmaceutical research. Its chloro and methoxy functional groups make it a valuable building block for constructing more complex molecules, particularly in the development of biologically active compounds. The compound exhibits good stability and reactivity, enabling selective modifications at the chloro position while retaining the methoxy group's electronic influence. It is commonly employed in medicinal chemistry for the synthesis of potential therapeutic agents, including kinase inhibitors and antimicrobial derivatives. The product is typically supplied with high purity, ensuring reliable performance in demanding synthetic applications. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.

1-Chloro-7-methoxyisoquinoline structure

53533-54-3 structure

Product Name:1-Chloro-7-methoxyisoquinoline

CAS No:53533-54-3

MF:C₁₀H₈ClNO

MW:193.629621505737

MDL:MFCD13189938

CID:1029061

PubChem ID:22250181

Update Time:2025-06-06

1-Chloro-7-methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

- 1-Chloro-7-methoxyisoquinoline
- 1-Chlor-7-methoxy-isochinolin
- 1-Chloro-7-methoxy-isoquinoline
- 7-Methoxy-1-chloroisoquinoline
- AB69421
- AK136865
- EN000005
- KB-218748
- 53533-54-3
- AKOS017518530
- Isoquinoline, 1-chloro-7-methoxy-
- SCHEMBL1526883
- DTXSID30623862
- CS-0343231
- A847442
- MFCD13189938
- EN300-170484
- DTXCID60574616
- MDL： MFCD13189938
- Inchi： 1S/C10H8ClNO/c1-13-8-3-2-7-4-5-12-10(11)9(7)6-8/h2-6H,1H3
- InChI Key： SSBMOLGNIQJGPF-UHFFFAOYSA-N
- SMILES： ClC1C2C=C(C=CC=2C=CN=1)OC

Computed Properties

Exact Mass: 193.02954
Monoisotopic Mass: 193.0294416g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 22.1Å²

Experimental Properties

PSA: 22.12

1-Chloro-7-methoxyisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM112374-1g	1-chloro-7-methoxyisoquinoline	53533-54-3	95%	1g	$1010	2021-08-06
Alichem	A189004372-5g	1-Chloro-7-methoxyisoquinoline	53533-54-3	95%	5g	$1733.68	2023-09-01
Alichem	A189004372-10g	1-Chloro-7-methoxyisoquinoline	53533-54-3	95%	10g	$2266.44	2023-09-01
Alichem	A189004372-25g	1-Chloro-7-methoxyisoquinoline	53533-54-3	95%	25g	$4399.56	2023-09-01
TRC	C375280-100mg	1-Chloro-7-methoxyisoquinoline	53533-54-3		100mg	$259.00	2023-05-18
TRC	C375280-250mg	1-Chloro-7-methoxyisoquinoline	53533-54-3		250mg	$506.00	2023-05-18
TRC	C375280-500mg	1-Chloro-7-methoxyisoquinoline	53533-54-3		500mg	$844.00	2023-05-18
Apollo Scientific	OR300135-250mg	1-Chloro-7-methoxyisoquinoline	53533-54-3	95%	250mg	£275.00	2023-09-02
Apollo Scientific	OR300135-1g	1-Chloro-7-methoxyisoquinoline	53533-54-3	95%	1g	£675.00	2023-09-02
Chemenu	CM112374-1g	1-chloro-7-methoxyisoquinoline	53533-54-3	95%	1g	$***	2023-05-30